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Compound of Interest

Compound Name: Bromobenzyl cyanide

Cat. No.: B1328791 Get Quote

An In-depth Technical Guide to Bromobenzyl
Cyanide
Abstract: This document provides a comprehensive technical overview of bromobenzyl
cyanide (BBC), a potent lachrymatory agent. It covers the chemical's molecular structure,

isomers, physicochemical properties, synthesis protocols, applications, and toxicological

profile. The information is intended for researchers, scientists, and professionals in drug

development and chemical safety, presenting quantitative data in structured tables and

detailing experimental methodologies. Visual diagrams of the synthesis workflows are provided

to illustrate the chemical processes.

Chemical Identification and Molecular Structure
Bromobenzyl cyanide, with the molecular formula C₈H₆BrN, is an organobromide compound.

[1] It is structurally composed of a benzene ring substituted with a cyanomethyl group that is

also bonded to a bromine atom. The position of the bromine atom on the benzyl group gives

rise to different isomers. The most common form is α-bromobenzyl cyanide, where the

bromine is attached to the methylene carbon. Positional isomers also exist where the bromine

is attached to the benzene ring.

The compound is also known by various synonyms, including Bromo(phenyl)acetonitrile, α-

Bromobenzeneacetonitrile, and the military designation CA (Camite).[1][2] It was developed as

a chemical warfare tear gas agent.[2]
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Table 1: Isomers and CAS Numbers of Bromobenzyl Cyanide

Isomer/Compound
Name

Molecular Formula CAS Number Notes

α-Bromobenzyl

Cyanide
C₈H₆BrN 5798-79-8

The most common

lachrymatory agent

form.[3][4]

2-Bromobenzyl

Cyanide (ortho)
C₈H₆BrN 19472-74-3

Bromine is at position

2 on the phenyl ring.

[5][6]

3-Bromobenzyl

Cyanide (meta)
C₈H₆BrN 31938-07-5

Bromine is at position

3 on the phenyl ring.

[7]

4-Bromobenzyl

Cyanide (para)
C₈H₆BrN 16532-79-9

Bromine is at position

4 on the phenyl ring.

[8]

Physicochemical Properties
Bromobenzyl cyanide's physical state varies depending on the isomer, ranging from a liquid

to a crystalline solid at room temperature.[2] It is generally denser than water and insoluble or

only slightly soluble in water, but readily soluble in organic solvents.[1][2] The vapors are highly

irritating to the eyes and mucous membranes, a property that led to its use as a tear gas.[2]

Table 2: Physicochemical Data of Bromobenzyl Cyanide Isomers
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Property
α-
Bromobenzyl
Cyanide

2-
Bromobenzyl
Cyanide

3-
Bromobenzyl
Cyanide

4-
Bromobenzyl
Cyanide

Molecular Weight 196.04 g/mol [1] 196.04 g/mol [5] 196.04 g/mol [7] 196.05 g/mol [8]

Physical State

White to yellow

solid, oily liquid

>25°C[3]

Liquid[2]

Pale yellow

crystalline

solid[2]

White to light

brown solid[8][9]

Melting Point 25.4 °C 1 °C[5][10] 25 °C (77 °F)[2] 47 - 49 °C[9]

Boiling Point
242 °C

(decomposes)

140 °C (at 13

mmHg)[5]
Not available Not available

Density Not available
1.51 g/mL (at 25

°C)[5]
Not available Not available

Flash Point Not available >110 °C[5] Not available 152 °C[9]

Synthesis and Manufacturing
The industrial preparation of bromobenzyl cyanide typically involves a three-step process

starting from toluene.[1][11] A common laboratory-scale synthesis involves the direct

bromination of benzyl cyanide.

General Industrial Synthesis Workflow
The industrial synthesis pathway is as follows:

Chlorination of Toluene: Toluene is chlorinated to produce benzyl chloride.

Cyanation of Benzyl Chloride: Benzyl chloride is reacted with sodium cyanide, typically in an

alcoholic solution, to form benzyl cyanide.[1][11]

Bromination of Benzyl Cyanide: Benzyl cyanide is then brominated, often using bromine

vapor in the presence of sunlight, to yield the final product, bromobenzyl cyanide.[1][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Bromobenzyl-Cyanide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9853278.htm
https://www.chemscene.com/31938-07-5.html
https://www.tcichemicals.com/JP/en/p/B1134
https://nj.gov/health/eoh/rtkweb/documents/fs/0259.pdf
https://cameochemicals.noaa.gov/chemical/2651
https://cameochemicals.noaa.gov/chemical/2651
https://www.tcichemicals.com/JP/en/p/B1134
https://www.fishersci.com/store/msds?partNumber=AC154480250&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9853278.htm
https://www.fishersci.com/store/msds?partNumber=AAA17548&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/2651
https://www.fishersci.com/store/msds?partNumber=AC154480250&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9853278.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9853278.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9853278.htm
https://www.fishersci.com/store/msds?partNumber=AC154480250&countryCode=US&language=en
https://www.benchchem.com/product/b1328791?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Bromobenzyl-Cyanide
https://www.chemicalbook.com/synthesis/bromobenzyl-cyanide.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Bromobenzyl-Cyanide
https://www.chemicalbook.com/synthesis/bromobenzyl-cyanide.htm
https://www.benchchem.com/product/b1328791?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Bromobenzyl-Cyanide
https://www.chemicalbook.com/synthesis/bromobenzyl-cyanide.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toluene

Benzyl Chloride

Chlorination

Benzyl Cyanide

Action of NaCN
in Alcoholic Solution

Bromobenzyl Cyanide

Bromination
(Bromine Vapor + Sunlight)

Click to download full resolution via product page

Caption: Industrial synthesis workflow for bromobenzyl cyanide.

Experimental Protocol: Laboratory Synthesis of α-
Bromobenzyl Cyanide
This protocol details the synthesis from benzyl cyanide, a common laboratory procedure.

Materials:

Benzyl cyanide (36 g)

Bromine (60 g)

5% Sodium carbonate solution

Ether
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Anhydrous calcium chloride

Equipment:

Round-bottom flask

Reflux condenser

Dropping funnel

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

Place 36 g of benzyl cyanide into a round-bottom flask fitted with a reflux condenser and a

dropping funnel.

Connect the top of the condenser to a gas trap (e.g., a flask with water) to absorb the

hydrobromic acid (HBr) gas evolved during the reaction.

Heat the benzyl cyanide to 120°C.

Slowly add 60 g of bromine from the dropping funnel over a period of 30 minutes while

maintaining the temperature.

After the addition is complete, allow the reaction mixture to cool to room temperature.

Wash the crude product with a 5% sodium carbonate solution to neutralize any remaining

acid.

Extract the bromobenzyl cyanide from the aqueous layer using ether.

Dry the ether extract over anhydrous calcium chloride.

Filter the solution to remove the drying agent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1328791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove the ether by distillation.

Purify the resulting residue by distillation under reduced pressure (e.g., at 25 mmHg) or by

steam distillation. The final product is yellowish-white crystals.
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Caption: Experimental workflow for laboratory synthesis.
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Applications
Bromobenzyl cyanide's primary application has been in warfare and law enforcement as a

lachrymatory agent, or tear gas.[1] It was introduced during World War I and was noted for its

high potency and persistence.[4] While considered largely obsolete, its derivatives are related

to benzyl cyanide, a precursor used in the organic synthesis of various commercial products,

including:

Dyes

Perfumes

Pesticides

Pharmaceuticals, particularly as a precursor for some penicillins.[1]

Toxicology and Safety
Bromobenzyl cyanide is a hazardous and highly irritating substance.[1] Exposure can occur

through inhalation of its vapors or through skin contact.[3]

Acute Effects: It acts powerfully on the mucous membranes, causing extreme eye irritation

and heavy lachrymation (tearing).[1] Inhalation can irritate the nose and throat, leading to

coughing, difficult breathing, and nausea.[3] Direct contact can cause severe skin irritation or

burns.[3]

High-Level Exposure: High concentrations can be extremely harmful and may lead to fatal

cyanide poisoning. Symptoms of severe exposure include headache, weakness, heart

palpitations, and respiratory distress, which can rapidly progress to convulsions and death.

[3] A lethal concentration for humans is reported as 109 ppm over 5 hours.[1]

GHS Hazard Classification: It is classified as harmful if swallowed (H302), causes skin

irritation (H315), and causes serious eye irritation (H319).[1]

Handling and First Aid:

Engineering Controls: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood.[9]
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Personal Protective Equipment (PPE): Wear protective gloves, clothing, and safety goggles.

For potential high vapor concentrations, a respirator is necessary.[12]

First Aid: In case of skin contact, wash immediately with plenty of soap and water.[12] For

eye contact, flush with water for at least 15 minutes and seek immediate medical attention.

[10][12] If inhaled, move the victim to fresh air; if swallowed, do NOT induce vomiting and

seek immediate medical attention.[10][12]

Fire Hazards: The compound may burn but does not ignite readily. Fires will produce

poisonous gases, including bromine, cyanide, and nitrogen oxides.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Bromobenzyl cyanide CAS number and molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1328791#bromobenzyl-cyanide-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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